Cas no 57727-33-0 ((pyridin-3-yl)carbamoylformic acid)

• Product name: (pyridin-3-yl)carbamoylformic acid
• CAS No: 57727-33-0
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 5044544

(pyridin-3-yl)carbamoylformic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(pyridin-3-ylamino)acetic acid
• N-(pyrid-3-yl)oxamic acid
• [(PYRIDIN-3-YL)CARBAMOYL]FORMIC ACID
• (pyridin-3-yl)carbamoylformic acid

• Inchi： 1S/C7H6N2O3/c10-6(7(11)12)9-5-2-1-3-8-4-5/h1-4H,(H,9,10)(H,11,12)
• InChI Key： WUYWZTQKSABHSR-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)NC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 79.3
• XLogP3: 0.4